Cas no 2171068-83-8 (TAMRA-PEG4-NHS ester)

• Product Name: TAMRA-PEG4-NHS ester
• CAS No: 2171068-83-8
• MF: C₄₀H₄₆N₄O₁₂
• MW: 774.812851428986
• CID: 4766870
• Update Time: 2025-10-30

TAMRA-PEG4-NHS ester Chemical and Physical Properties

Names and Identifiers

• TAMRA-PEG4-NHS ester

• Inchi： 1S/C40H46N4O12/c1-42(2)27-6-9-30-33(24-27)55-34-25-28(43(3)4)7-10-31(34)38(30)29-8-5-26(23-32(29)40(49)50)39(48)41-14-16-52-18-20-54-22-21-53-19-17-51-15-13-37(47)56-44-35(45)11-12-36(44)46/h5-10,23-25H,11-22H2,1-4H3,(H-,41,48,49,50)
• InChI Key： PKALNTYPHULONG-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C2C=CC(C(NCCOCCOCCOCCOCCC(=O)ON3C(CCC3=O)=O)=O)=CC=2C(=O)[O-])=C2C=C/C(/C=C12)=[N+](/C)\C)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 56
• Rotatable Bond Count: 20
• Complexity: 1500
• XLogP3: 1.3
• Topological Polar Surface Area: 185

Additional information on TAMRA-PEG4-NHS ester

TAMRA-PEG4-NHS Ester: A Comprehensive Overview

The compound with CAS No 2171068-83-8, commonly referred to asTAMRA-PEG4-NHS ester, is a versatile reagent widely utilized in the fields of biochemistry, molecular biology, and drug delivery systems. This compound is a derivative of tetramethylrhodamine (TAMRA), a bright and photostable fluorescent dye, conjugated with a polyethylene glycol (PEG) chain of four repeating units (PEG4) and an N-hydroxysuccinimide (NHS) ester group. TheNHS ester functionality makes this compound highly reactive towards primary amines, enabling efficient conjugation with proteins, peptides, or other amine-containing molecules.

The synthesis ofTAMRA-PEG4-NHS ester involves the coupling of TAMRA with PEG4 via an NHS ester linkage. This process ensures the stability of the dye while maintaining its fluorescence properties. The resulting compound is highly soluble in organic solvents and can be easily incorporated into various biochemical assays and imaging techniques.

One of the most significant applications ofTAMRA-PEG4-NHS ester is in fluorescence labeling of biomolecules. Due to its high quantum yield and resistance to photobleaching, it is ideal for tracking proteins, peptides, and other biomolecules in vitro and in vivo. Recent studies have demonstrated its effectiveness in live-cell imaging, where it provides real-time visualization of molecular dynamics without significant interference with cellular processes.

In the realm of drug delivery systems,TAMRA-PEG4-NHS ester has been employed as a targeting moiety for nanoparticles and liposomes. The PEG chain enhances the biocompatibility and circulation time of these delivery vehicles, while the TAMRA moiety allows for real-time monitoring of drug distribution using fluorescence imaging techniques.

Recent advancements in click chemistry have further expanded the utility ofTAMRA-PEG4-NHS ester. Researchers have developed methods to incorporate this compound into click reactions, enabling rapid and selective conjugation with various biomolecules. This approach has been particularly useful in the development of biosensors and diagnostic assays.

The use ofTAMRA-PEG4-NHS ester in proteomics has also gained traction due to its ability to label specific proteins with high specificity. By conjugating this compound with antibodies or other recognition elements, researchers can perform precise protein detection and quantification using fluorescence-based assays.

In terms of advantages,TAMRA-PEG4-NHS ester offers several key benefits over other fluorescent dyes. Its high stability ensures consistent performance across various experimental conditions, while its ease of use makes it accessible to researchers with varying levels of expertise. Additionally, the PEG chain reduces nonspecific binding, improving the accuracy of fluorescence-based assays.

Despite its numerous advantages,TAMRA-PEG4-NHS ester does present some challenges. The NHS ester group can hydrolyze under certain conditions, potentially leading to loss of activity if not properly stored or handled. Furthermore, while the PEG chain enhances biocompatibility, it may also influence the overall charge and hydrodynamic properties of conjugated molecules, which could impact their behavior in biological systems.

To address these challenges,researchers have explored various strategies,such as optimizing storage conditions or modifying the PEG chain length,to maximize the performance ofTAMRA-PEG4-NHS ester. These efforts have led to improved reagent stability and better compatibility with diverse experimental setups.

In conclusion,TAMRA-PEG4-NHS ester,with its unique combination of fluorescence properties,reactivity,and biocompatibility,is an invaluable tool in modern biochemical research.The ongoing advancements in its application techniques ensure that this compound will continue to play a pivotal role in driving innovation across multiple scientific disciplines.